1-benzyl-5-{[(4-fluoro-1-naphthyl)methyl]thio}-1H-tetrazole

• IUPAC Name: 1-benzyl-5-[(4-fluoronaphthalen-1-yl)methylsulfanyl]tetrazole
• InChI: InChI=1S/C19H15FN4S/c20-18-11-10-15(16-8-4-5-9-17(16)18)13-25-19-21-22-23-24(19)12-14-6-2-1-3-7-14/h1-11H,12-13H2
• InChI Key: RTSKYZSAQIBTAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NN=N2)SCC3=CC=C(C4=CC=CC=C34)F
• Molecular Formula: C19H15FN4S
• Molecular Weight: 350.4 g/mol

Description

1-benzyl-5-{[(4-fluoro-1-naphthyl)methyl]thio}-1H-tetrazole is a compound that has gained attention in recent years due to its potential applications in scientific research. This tetrazole derivative has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 1-benzyl-5-{[(4-fluoro-1-naphthyl)methyl]thio}-1H-tetrazole is not fully understood. However, it has been reported that this compound induces apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest.
Biochemical and Physiological Effects:
1-benzyl-5-{[(4-fluoro-1-naphthyl)methyl]thio}-1H-tetrazole has been shown to have biochemical and physiological effects in vitro. It has been reported to induce oxidative stress in cancer cells, leading to apoptosis. This compound has also been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in cancer cell invasion and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-5-{[(4-fluoro-1-naphthyl)methyl]thio}-1H-tetrazole in lab experiments is its potential as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to metal ions, making it a useful tool for studying metal ion homeostasis in cells. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe concentration range for this compound in vitro.

Future Directions

There are several future directions for research on 1-benzyl-5-{[(4-fluoro-1-naphthyl)methyl]thio}-1H-tetrazole. One area of interest is its potential use as a therapeutic agent for cancer treatment. Further studies are needed to determine the efficacy of this compound in animal models and to optimize its delivery method. Another area of interest is the development of new fluorescent probes based on the structure of this compound. These probes could be used for the detection of other biomolecules in cells, such as proteins and nucleic acids. Finally, further studies are needed to determine the mechanism of action of this compound and its potential targets in cancer cells.

Scientific Research Applications

1-benzyl-5-{[(4-fluoro-1-naphthyl)methyl]thio}-1H-tetrazole has been studied for its potential applications in scientific research. This compound has been shown to have anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.